Cas no 1337882-54-8 (Thietane-3-carbonitrile)

• Product Name: Thietane-3-carbonitrile
• CAS No: 1337882-54-8
• MF: C₄H₅NS
• MW: 99.1541993618011
• CID: 4589210
• PubChem ID: 83904772
• Update Time: 2025-05-21

Thietane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Thietane-3-carbonitrile
• 3-Thietanecarbonitrile

• Inchi： 1S/C4H5NS/c5-1-4-2-6-3-4/h4H,2-3H2
• InChI Key： XRMUCNDIBWGVPF-UHFFFAOYSA-N
• SMILES： S1CC(C#N)C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Thietane-3-carbonitrile

Thietane-3-carbonitrile (CAS No. 1337882-54-8): A Comprehensive Overview

Thietane-3-carbonitrile, with the chemical formula C₄H₃NS, is a heterocyclic compound characterized by a sulfur-containing ring structure. This compound, identified by its unique CAS number 1337882-54-8, has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its versatile structural framework and potential biological activities. The presence of a nitrile group at the third position of the thietane ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of Thietane-3-carbonitrile consists of a five-membered ring incorporating sulfur, carbon, and nitrogen atoms. This arrangement imparts unique electronic and steric properties to the molecule, which are exploited in various chemical transformations. The nitrile functionality not only serves as a site for further functionalization but also contributes to the compound's solubility and reactivity in polar solvents. These characteristics make Thietane-3-carbonitrile a promising candidate for applications in drug discovery and material science.

In recent years, the study of heterocyclic compounds has expanded significantly, with Thietane-3-carbonitrile emerging as a key player in medicinal chemistry. Researchers have been particularly interested in its potential as a scaffold for developing novel therapeutic agents. The thietane core is known to mimic natural bioactive molecules, facilitating interactions with biological targets. Additionally, the nitrile group can be easily converted into other functional groups such as amides, carboxylic acids, and tetrazoles, providing synthetic chemists with a versatile platform for structure-activity relationship studies.

One of the most compelling aspects of Thietane-3-carbonitrile is its role in the synthesis of biologically active compounds. For instance, derivatives of this molecule have shown promise in inhibiting enzymes associated with inflammatory diseases and cancer. The nitrile group can be selectively reduced to an amine or hydrolyzed to a carboxylic acid, allowing for the creation of diverse pharmacophores. These transformations have been explored in several research articles published in leading journals such as Journal of Medicinal Chemistry and Organic Letters.

The synthesis of Thietane-3-carbonitrile typically involves multi-step reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group interconversion. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional substituents onto the thietane ring. These synthetic strategies highlight the compound's flexibility and adaptability in pharmaceutical research.

Recent advancements in computational chemistry have further enhanced the understanding of Thietane-3-carbonitrile's properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches complement experimental efforts by predicting structural modifications that could improve pharmacological activity. The integration of experimental and computational data has become a cornerstone in modern drug discovery.

The pharmaceutical industry has taken note of Thietane-3-carbonitrile's potential, leading to several ongoing clinical trials and preclinical studies. Companies specializing in small molecule drug development are exploring its derivatives as candidates for treating neurological disorders, infectious diseases, and metabolic conditions. The compound's unique structural features make it an attractive starting point for generating libraries of compounds with optimized pharmacokinetic profiles.

Beyond pharmaceutical applications, Thietane-3-carbonitrile has found utility in material science. Its heterocyclic structure contributes to enhanced thermal stability and mechanical strength when incorporated into polymers or coatings. Researchers are investigating its potential as a building block for advanced materials that exhibit both chemical resistance and biodegradability. These applications underscore the compound's broad utility across multiple scientific disciplines.

The future prospects for Thietane-3-carbonitrile are promising, with ongoing research aimed at expanding its synthetic possibilities and exploring new biological functions. Collaborative efforts between academic institutions and industry partners are likely to drive innovation in this field. As our understanding of molecular interactions deepens, Thietane-3-carbonitrile is poised to play an increasingly significant role in addressing global health challenges through innovative chemical solutions.